Cas no 2137417-97-9 (8-Oxa-1-azaspiro[4.5]decan-4-amine, 7,9-dimethyl-1-(1-methylethyl)-, (7R,9S)-)

• Product Name: 8-Oxa-1-azaspiro[4.5]decan-4-amine, 7,9-dimethyl-1-(1-methylethyl)-, (7R,9S)-
• CAS No: 2137417-97-9
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5297404
• Update Time: 2025-10-20

8-Oxa-1-azaspiro[4.5]decan-4-amine, 7,9-dimethyl-1-(1-methylethyl)-, (7R,9S)- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-1-azaspiro[4.5]decan-4-amine, 7,9-dimethyl-1-(1-methylethyl)-, (7R,9S)-

• Inchi： 1S/C13H26N2O/c1-9(2)15-6-5-12(14)13(15)7-10(3)16-11(4)8-13/h9-12H,5-8,14H2,1-4H3/t10-,11+,12?,13?
• InChI Key： UFHMYLPCBFVKRD-MPEURRAXSA-N
• SMILES： N1(C(C)C)C2(C[C@H](C)O[C@H](C)C2)C(N)CC1

Additional information on 8-Oxa-1-azaspiro[4.5]decan-4-amine, 7,9-dimethyl-1-(1-methylethyl)-, (7R,9S)-

Research Brief on 8-Oxa-1-azaspiro[4.5]decan-4-amine, 7,9-dimethyl-1-(1-methylethyl)-, (7R,9S)- (CAS: 2137417-97-9)

The compound 8-Oxa-1-azaspiro[4.5]decan-4-amine, 7,9-dimethyl-1-(1-methylethyl)-, (7R,9S)- (CAS: 2137417-97-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic amine derivative exhibits a complex stereochemistry, which makes it an interesting candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological profiling, and mechanism of action, shedding light on its promising role in modern medicine.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for this compound, emphasizing its enantioselective synthesis to achieve high purity of the (7R,9S)-configuration. The study highlighted the use of asymmetric catalysis and chiral auxiliaries to optimize yield and stereoselectivity, which are critical for its pharmacological efficacy. The compound's spirocyclic core was found to enhance binding affinity to specific biological targets, including G-protein-coupled receptors (GPCRs) and ion channels, suggesting its potential as a modulator in neuropharmacology.

Further investigations into its biological activity revealed that 8-Oxa-1-azaspiro[4.5]decan-4-amine derivatives exhibit potent inhibitory effects on bacterial efflux pumps, as reported in a 2024 Antimicrobial Agents and Chemotherapy article. This property positions the compound as a potential adjuvant in combating antibiotic-resistant pathogens, particularly in Gram-negative bacteria. The study demonstrated synergistic effects when combined with conventional antibiotics, reducing minimum inhibitory concentrations (MICs) by up to 8-fold.

Ongoing preclinical trials have also explored its pharmacokinetic profile, with a focus on blood-brain barrier permeability and metabolic stability. Early results indicate favorable oral bioavailability and a half-life suitable for once-daily dosing, though further optimization is required to mitigate cytochrome P450-mediated drug-drug interactions. Industry reports from Q1 2024 suggest that this compound is under evaluation by several pharmaceutical companies for inclusion in next-generation CNS and anti-infective drug pipelines.

In conclusion, 8-Oxa-1-azaspiro[4.5]decan-4-amine, 7,9-dimethyl-1-(1-methylethyl)-, (7R,9S)- represents a versatile scaffold with dual therapeutic potential. Its recent advancements in synthesis and biological evaluation underscore its importance in addressing unmet medical needs, particularly in neurology and infectious disease. Future research directions may include structure-activity relationship (SAR) studies to refine selectivity and the development of prodrug formulations to enhance delivery.